Cas no 1291487-56-3 (3-Amino-4-benzo[1,3]dioxol-5-yl-1-(4-chloro-phenyl)-azetidin-2-one)

3-Amino-4-benzo[1,3]dioxol-5-yl-1-(4-chloro-phenyl)-azetidin-2-one is a specialized β-lactam derivative featuring a benzo[1,3]dioxole moiety and a 4-chlorophenyl substituent. This compound exhibits structural versatility, making it a valuable intermediate in medicinal chemistry, particularly for the synthesis of biologically active molecules. The presence of the azetidin-2-one core provides a rigid framework conducive to interactions with enzymatic targets, while the amino group offers a reactive site for further functionalization. Its unique combination of aromatic and heterocyclic components enhances potential applications in drug discovery, particularly for antimicrobial or CNS-targeted agents. The compound's well-defined stereochemistry and purity ensure reproducibility in research and development processes.

3-Amino-4-benzo[1,3]dioxol-5-yl-1-(4-chloro-phenyl)-azetidin-2-one structure

1291487-56-3 structure

Product Name:3-Amino-4-benzo[1,3]dioxol-5-yl-1-(4-chloro-phenyl)-azetidin-2-one

CAS No:1291487-56-3

MF:C₁₆H₁₃ClN₂O₃

MW:316.7390229702

CID:4937625

Update Time:2025-06-12

3-Amino-4-benzo[1,3]dioxol-5-yl-1-(4-chloro-phenyl)-azetidin-2-one Chemical and Physical Properties

Names and Identifiers

- 3-Amino-4-benzo[1,3]dioxol-5-yl-1-(4-chloro-phenyl)-azetidin-2-one
- Inchi： 1S/C16H13ClN2O3/c17-10-2-4-11(5-3-10)19-15(14(18)16(19)20)9-1-6-12-13(7-9)22-8-21-12/h1-7,14-15H,8,18H2
- InChI Key： NMGLGAHYUFVYGD-UHFFFAOYSA-N
- SMILES： N1(C2=CC=C(Cl)C=C2)C(C2=CC=C3OCOC3=C2)C(N)C1=O

3-Amino-4-benzo[1,3]dioxol-5-yl-1-(4-chloro-phenyl)-azetidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM292028-1g	3-Amino-4-(benzo[d][1,3]dioxol-5-yl)-1-(4-chlorophenyl)azetidin-2-one	1291487-56-3	95+%	1g	$505	2021-06-17
Chemenu	CM292028-1g	3-Amino-4-(benzo[d][1,3]dioxol-5-yl)-1-(4-chlorophenyl)azetidin-2-one	1291487-56-3	95+%	1g	$***	2023-03-31

3-Amino-4-benzo[1,3]dioxol-5-yl-1-(4-chloro-phenyl)-azetidin-2-one Related Literature

1. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
2. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

Additional information on 3-Amino-4-benzo[1,3]dioxol-5-yl-1-(4-chloro-phenyl)-azetidin-2-one

Introduction to 3-Amino-4-benzo[1,3]dioxol-5-yl-1-(4-chloro-phenyl)-azetidin-2-one (CAS No. 1291487-56-3)

3-Amino-4-benzo[1,3]dioxol-5-yl-1-(4-chloro-phenyl)-azetidin-2-one (CAS No. 1291487-56-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a chlorophenyl group and a benzo[d]oxazole moiety, contribute to its distinctive pharmacological properties.

The synthesis and characterization of 3-Amino-4-benzo[1,3]dioxol-5-yl-1-(4-chloro-phenyl)-azetidin-2-one have been extensively studied in recent years. Researchers have developed various synthetic routes to produce this compound, with a focus on optimizing yield and purity. One notable method involves the reaction of 4-chlorophenylacetonitrile with 5-amino-benzo[d]oxazole in the presence of a suitable catalyst, followed by cyclization and deprotection steps. This approach has been shown to yield high-purity products with good overall efficiency.

In terms of its biological activity, 3-Amino-4-benzo[1,3]dioxol-5-yl-1-(4-chloro-phenyl)-azetidin-2-one has demonstrated promising results in several preclinical studies. It has been evaluated for its potential as an anticancer agent, particularly against breast and lung cancer cell lines. The compound exhibits significant cytotoxicity by inducing apoptosis and inhibiting cell proliferation. Mechanistic studies have revealed that it targets multiple signaling pathways involved in cancer progression, including the PI3K/AKT and MAPK pathways.

Beyond its anticancer properties, 3-Amino-4-benzo[1,3]dioxol-5-yl-1-(4-chloro-phenyl)-azetidin-2-one has also shown potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that the compound could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-Amino-4-benzo[1,3]dioxol-5-yl-1-(4-chloro-phenyl)-azetidin-2-one has been investigated in animal models to assess its bioavailability, distribution, metabolism, and excretion. Preliminary data indicate that the compound is well-absorbed following oral administration and exhibits a favorable half-life, making it suitable for once-daily dosing regimens. However, further studies are needed to optimize its pharmacokinetic properties and enhance its therapeutic index.

Toxicity studies have also been conducted to evaluate the safety profile of 3-Amino-4-benzo[1,3]dioxol-5-yl-1-(4-chloro-phenyl)-azetidin-2-one. In acute toxicity tests using rodent models, no significant adverse effects were observed at doses up to 500 mg/kg. Chronic toxicity studies are currently underway to assess long-term safety and identify any potential side effects. These findings are crucial for advancing the compound into clinical trials.

In conclusion, 3-Amino-4-benzo[1,3]dioxol-5-yl-1-(4-chloro-phenyl)-azetidin-2-one (CAS No. 1291487-56-3) is a promising candidate in the development of novel therapeutic agents for cancer and inflammatory diseases. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development. Ongoing studies aim to elucidate its mechanisms of action, optimize its pharmacological properties, and evaluate its safety profile in preparation for clinical trials.